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Compound of Interest

Compound Name:
Benzeneruthenium(II) chloride

dimer

Cat. No.: B1278522 Get Quote

An in-depth guide for scientists and professionals in drug development on the properties,

synthesis, and structure of benzeneruthenium(II) chloride dimer.

Benzeneruthenium(II) chloride dimer, with the chemical formula [Ru(C₆H₆)Cl₂]₂, is an

organometallic compound that serves as a significant precursor and catalyst in a variety of

chemical transformations.[1] Its utility in organic synthesis, particularly in catalysis, has made it

a subject of interest for researchers in academia and industry, including those in the field of

drug development. This technical guide provides a comprehensive overview of its chemical and

physical properties, a detailed experimental protocol for its synthesis, and a visualization of its

molecular structure.

Core Properties and Data
The fundamental properties of benzeneruthenium(II) chloride dimer are summarized in the

table below, providing a quick reference for researchers. This data is crucial for experimental

design and characterization.
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Property Value

Chemical Formula C₁₂H₁₂Cl₄Ru₂[2]

Molecular Weight 500.18 g/mol [3]

Appearance Orange-red to brown powder or crystals[4]

CAS Number 37366-09-9[2]

Melting Point Decomposes above 250°C

Solubility Slightly soluble in water with hydrolysis[1]

¹H NMR (DMSO-d₆)
Chemical shift around 6.1 ppm (singlet, aromatic

protons)

¹³C NMR (DMSO-d₆)
Chemical shift around 86 ppm (aromatic

carbons)[5]

Infrared (IR) Spectroscopy

Ru-Cl (terminal) stretching vibration around 290

cm⁻¹; Ru-Cl (bridging) stretching vibration

around 250 cm⁻¹[6]

Molecular Structure
The dimeric structure of benzeneruthenium(II) chloride features two ruthenium centers. Each

ruthenium atom is coordinated to a benzene ring in an η⁶ fashion and to two terminal and two

bridging chloride ligands, resulting in a pseudo-octahedral geometry around each metal center.

The bridging chlorides link the two ruthenium moieties.
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Caption: Molecular structure of benzeneruthenium(II) chloride dimer.
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Experimental Protocol: Synthesis of
Benzeneruthenium(II) Chloride Dimer
The following protocol details a common and effective method for the synthesis of

benzeneruthenium(II) chloride dimer, adapted from established literature procedures.[7] This

synthesis involves the reaction of hydrated ruthenium(III) chloride with a cyclohexadiene which

serves as the benzene precursor.

Materials and Reagents:
Ruthenium(III) chloride hydrate (RuCl₃·xH₂O)

1,3-Cyclohexadiene

Ethanol (95%)

Diethyl ether

Standard reflux apparatus

Magnetic stirrer with heating plate

Filtration apparatus (e.g., Büchner funnel)

Schlenk line or inert atmosphere setup (optional but recommended)

Procedure:
Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve ruthenium(III) chloride hydrate (e.g., 1.0 g) in 95% ethanol (e.g., 50 mL).

Addition of Reagent: To the stirred solution, add 1,3-cyclohexadiene (e.g., 3-4 equivalents).

Reflux: Heat the reaction mixture to reflux with continuous stirring. The reaction progress is

often indicated by a color change. A typical reflux time is 4-6 hours.

Cooling and Precipitation: After the reflux period, allow the reaction mixture to cool to room

temperature. The product will begin to precipitate. Further cooling in an ice bath can enhance
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precipitation.

Isolation: Collect the precipitated solid by vacuum filtration using a Büchner funnel.

Washing: Wash the collected solid sequentially with cold ethanol and then with diethyl ether

to remove any unreacted starting materials and byproducts.

Drying: Dry the resulting orange-red to brown solid under vacuum to obtain the final product,

benzeneruthenium(II) chloride dimer.

Logical Workflow for Synthesis:
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Caption: Workflow for the synthesis of benzeneruthenium(II) chloride dimer.
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This comprehensive guide provides essential information for researchers working with

benzeneruthenium(II) chloride dimer. The presented data and protocols are intended to

facilitate its synthesis, characterization, and application in further research and development

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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